Cas no 1804382-06-6 (1-(4-Bromo-3-cyanophenyl)-1-chloropropan-2-one)

• Product Name: 1-(4-Bromo-3-cyanophenyl)-1-chloropropan-2-one
• CAS No: 1804382-06-6
• MF: C₁₀H₇BrClNO
• MW: 272.525680780411
• CID: 4978452
• Update Time: 2025-10-29

1-(4-Bromo-3-cyanophenyl)-1-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-3-cyanophenyl)-1-chloropropan-2-one

• Inchi： 1S/C10H7BrClNO/c1-6(14)10(12)7-2-3-9(11)8(4-7)5-13/h2-4,10H,1H3
• InChI Key： WOESKONAUNFKJD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C#N)C(C(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.7
• Topological Polar Surface Area: 40.9

Additional information on 1-(4-Bromo-3-cyanophenyl)-1-chloropropan-2-one

Comprehensive Overview of 1-(4-Bromo-3-cyanophenyl)-1-chloropropan-2-one (CAS No. 1804382-06-6)

1-(4-Bromo-3-cyanophenyl)-1-chloropropan-2-one (CAS No. 1804382-06-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a brominated phenyl ring, a cyano group, and a chloropropanone moiety, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its electron-withdrawing groups enhance reactivity in cross-coupling reactions.

In recent years, the demand for high-purity intermediates like 1-(4-Bromo-3-cyanophenyl)-1-chloropropan-2-one has surged, driven by advancements in precision medicine and green chemistry. This compound’s structural adaptability allows it to serve as a building block for heterocyclic compounds, which are critical in developing antineoplastic agents and antiviral drugs. Its CAS No. 1804382-06-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in synthetic chemistry is the optimization of sustainable synthesis routes. 1-(4-Bromo-3-cyanophenyl)-1-chloropropan-2-one is often highlighted in studies exploring catalyst-free reactions or microwave-assisted synthesis, aligning with the global push for eco-friendly methodologies. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, ensuring compliance with Good Manufacturing Practices (GMP).

The compound’s bromine and cyano substituents also make it a candidate for material science applications, particularly in designing organic semiconductors or photovoltaic materials. As industries prioritize renewable energy solutions, researchers are investigating its derivatives for light-emitting diodes (LEDs) and solar cells. This dual utility in life sciences and advanced materials underscores its interdisciplinary importance.

From a commercial perspective, suppliers of 1-(4-Bromo-3-cyanophenyl)-1-chloropropan-2-one emphasize batch-to-batch consistency and scalability to meet the needs of contract research organizations (CROs). The compound’s storage stability under inert conditions is another frequently searched topic, as improper handling can affect its reactivity profile. Regulatory compliance, including REACH and FDA guidelines, further ensures its safe use in industrial and academic settings.

In summary, 1-(4-Bromo-3-cyanophenyl)-1-chloropropan-2-one (CAS No. 1804382-06-6) represents a convergence of innovation and practical utility. Its role in drug development, sustainable chemistry, and emerging technologies positions it as a compound of enduring scientific and industrial value. Future studies will likely explore its structure-activity relationships to unlock new applications in biotechnology and beyond.